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Compound of Interest

Compound Name: FTY720-C2

Cat. No.: B1674170 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with targeted troubleshooting guides, frequently asked questions (FAQs), and

detailed protocols for the identification of FTY720-C2 metabolites in hepatocyte cultures.

Frequently Asked Questions (FAQs)
Q1: What is FTY720 (Fingolimod) and how is it metabolized? A1: FTY720 (Fingolimod) is an

immunomodulatory drug primarily used for treating multiple sclerosis.[1] Its biotransformation in

the body occurs via three main pathways:

Phosphorylation: Reversible phosphorylation by sphingosine kinase 2 to its active

metabolite, FTY720-phosphate.[2][3]

Oxidative Metabolism: ω-hydroxylation on the octyl side-chain, predominantly by CYP4F

enzymes, followed by oxidation to form carboxylic acid metabolites.[2][4]

Ceramide Formation: Conjugation with endogenous fatty acids to form ceramide analogs.[2]

Q2: What is FTY720-C2 and how does its metabolism relate to FTY720? A2: FTY720-C2 is a

structural analog of FTY720. Its metabolism has been studied in both rat and human

hepatocytes and follows a similar oxidative pathway to the parent compound.[4][5] The primary

metabolites result from hydroxylation and subsequent β-oxidation to yield various carboxylic

acid forms.[5]
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Q3: Why are primary human hepatocytes considered the gold standard for in vitro metabolism

studies? A3: Primary human hepatocytes are considered the gold standard because they

represent the most physiologically relevant in vitro model. They contain the full complement of

hepatic metabolic enzymes (both Phase I and Phase II) and drug transporters, providing a

comprehensive system for studying a compound's metabolic fate.[6][7]

Q4: What are the common limitations of using primary hepatocytes? A4: Despite being the gold

standard, primary hepatocytes have limitations, including their limited viability and functionality

in culture, significant donor-to-donor variability in metabolic activity, and the difficulty in

obtaining high-quality human liver tissue.[6][8] For compounds that are slowly metabolized,

traditional suspension or 2D cultures may not be suitable for long-term studies.[9][10]

Metabolic Pathway and Experimental Workflow
The following diagrams illustrate the metabolic pathways of FTY720 and the general

experimental workflow for identifying its metabolites in hepatocytes.
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Cell & Sample Preparation

Analysis

1. Thaw & Plate
Primary Hepatocytes

2. Incubate Cells with
FTY720-C2 (e.g., 1 µM)

3. Quench Reaction
(e.g., Acetonitrile)

4. Protein Precipitation
& Supernatant Collection

5. LC-MS/MS Analysis

6. Data Processing
(Peak Integration)

7. Metabolite Identification
(Fragmentation Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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